Holmium-155
Description
Structure
2D Structure
Properties
CAS No. |
15125-75-4 |
|---|---|
Molecular Formula |
Ho |
Molecular Weight |
154.9291 g/mol |
IUPAC Name |
holmium-155 |
InChI |
InChI=1S/Ho/i1-10 |
InChI Key |
KJZYNXUDTRRSPN-CBESVEIWSA-N |
SMILES |
[Ho] |
Isomeric SMILES |
[155Ho] |
Canonical SMILES |
[Ho] |
Origin of Product |
United States |
Nuclear Structure and Decay Characteristics of Holmium 155
Isomeric and Ground State Properties of Holmium-155
The arrangement of nucleons within the ¹⁵⁵Ho nucleus gives rise to distinct energy states, including a ground state and at least one metastable isomeric state.
The nuclear spin (I) and parity (π) are fundamental quantum mechanical properties that describe the nucleus. For this compound, two key states have been experimentally determined. The ground state of ¹⁵⁵Ho has a nuclear spin and parity of 5/2+. iaea.orgwikipedia.orgjaea.go.jp In addition to the ground state, a metastable isomer, denoted as ¹⁵⁵ᵐHo, has been identified. This isomeric state exists at an excitation energy of 141.87 keV and possesses a spin and parity of 11/2−. wikipedia.org The ground state has a half-life of 48 minutes, while the isomer is significantly shorter-lived with a half-life of 880 microseconds. iaea.orgwikipedia.org
| Nuclide State | Spin and Parity (Iπ) | Half-Life | Excitation Energy (keV) |
|---|---|---|---|
| 155Ho (Ground State) | 5/2+ | 48(1) min | 0 |
| 155mHo (Isomer) | 11/2- | 880(80) µs | 141.87(11) |
The behavior of the ¹⁵⁵Ho nucleus at high angular momentum has been a subject of significant research. High-spin states have been populated experimentally using heavy-ion fusion-evaporation reactions, such as bombarding a Neodymium-145 target with a Nitrogen-14 beam (¹⁴⁵Nd(¹⁴N,4n)¹⁵⁵Ho). These experiments involve the measurement of excitation functions, angular distributions, gamma-gamma coincidences, and state lifetimes.
A key finding from these investigations is the identification of a rotational band built upon the 11/2− isomeric state, which has been observed up to a spin of 35/2. Further studies at ultrahigh spin have revealed the phenomenon of band termination. In ¹⁵⁵Ho, a non-collective oblate state with a spin and parity of 79/2− has been identified as a terminating state for a valence-space configuration. researchgate.netresearchgate.net These terminating states represent a transition from a collective prolate rotation to a non-collective oblate configuration where the angular momentum is generated by the alignment of individual valence nucleons. researchgate.net The observation of weak, high-energy gamma-ray transitions feeding this 79/2- state provides crucial data for understanding nuclear structure at the limits of angular momentum. researchgate.net
Nuclear Spin and Parity Determinations for this compound
Decay Scheme of this compound
This compound undergoes radioactive decay, transforming into a more stable nuclide. The primary mechanism for this transformation is beta-plus (positron) decay and electron capture.
This compound decays with a 100% branching ratio via a combination of beta-plus (β⁺) decay and electron capture (EC) to its daughter nuclide. chemlin.org The total decay energy (Q value) for this process has been measured to be 3.116 MeV. chemlin.org This energy is distributed between the emitted positron, a neutrino, and the resulting daughter nucleus.
| Property | Value |
|---|---|
| Decay Mode | β+ / EC |
| Branching Ratio | 100% |
| Decay Energy (QEC) | 3.116(20) MeV |
| Half-Life | 48(1) min |
In the beta-plus decay branch of ¹⁵⁵Ho, a proton within the nucleus is converted into a neutron, resulting in the emission of a positron (β⁺) and an electron neutrino. The emitted positron is the antimatter counterpart of an electron. ucsb.edu After being emitted, the positron travels a short distance and annihilates with an electron from the surrounding material. This annihilation process typically produces two 511 keV gamma photons, which are emitted in opposite directions to conserve momentum. ucsb.edu The analysis of these annihilation gamma rays is a key experimental signature for identifying and quantifying positron-emitting isotopes. ucsb.edu The decay of ¹⁵⁵Ho to ¹⁵⁵Dy has been studied by investigating the spectra of gamma-rays and internal conversion electrons that are emitted.
The beta-plus decay and electron capture of this compound lead to the formation of the daughter nuclide Dysprosium-155 (¹⁵⁵Dy). wikipedia.orgchemlin.org This decay process reduces the atomic number by one (from 67 to 66) while keeping the mass number constant. The decay does not exclusively populate the ground state of ¹⁵⁵Dy; instead, it can lead to various excited high-spin states within the daughter nucleus. These excited states then de-excite by emitting gamma rays and conversion electrons, which can be experimentally observed to construct a detailed decay scheme. For instance, studies have confirmed the excitation of the 9/2⁺, 13/2⁺, 9/2⁻, and 11/2⁻ states in ¹⁵⁵Dy following the decay of ¹⁵⁵Ho.
Positron Spectra Analysis in this compound Decay
Half-Life Measurements and Systematics for this compound
This compound (¹⁵⁵Ho) is a synthetic isotope of holmium. chemeurope.com Its half-life has been determined through various measurements, with a consensus value of approximately 48 minutes. mit.edu One specific measurement indicates a half-life of 48.3 minutes. periodictable.comperiodictable.com The primary mode of decay for this compound is via electron capture to Dysprosium-155 (¹⁵⁵Dy). mit.edu The isotopes of holmium with masses less than the stable isotope ¹⁶⁵Ho predominantly decay through positron emission or electron capture, producing isotopes of terbium and dysprosium. wikipedia.org
Interactive Table: Half-Life of this compound
| Reported Half-Life | Decay Mode | Reference |
|---|---|---|
| 48 min | Electron Capture | mit.edu |
| 48.3 minutes | Not Specified | periodictable.comperiodictable.com |
Gamma-Ray Spectroscopy of this compound Decay
The decay of this compound to Dysprosium-155 has been extensively studied using gamma-ray spectroscopy. This technique allows for the identification and characterization of the excited states of the daughter nucleus, ¹⁵⁵Dy. High-resolution detectors, such as High-Purity Germanium (HPGe) detectors, are typically used for these measurements to precisely determine the energy of the emitted gamma rays. ortec-online.com
Investigations into the ¹⁵⁵Ho decay have involved measuring gamma-ray single spectra using Ge(Li) detectors. Additionally, gamma-gamma coincidence experiments have been performed to establish the relationships between different gamma transitions and construct a detailed decay scheme. These studies help in understanding the energy levels and transitions within the ¹⁵⁵Dy nucleus that are populated by the decay of ¹⁵⁵Ho.
Through gamma-ray spectroscopy of ¹⁵⁵Ho decay, a number of gamma transitions in the daughter nucleus, ¹⁵⁵Dy, have been identified. These studies have revealed the excitation of several high-spin states in ¹⁵⁵Dy. For example, states at 132.2 keV (with a spin and parity of 9/2+), 154.4 keV (13/2+), 225.2 keV (9/2-), and 234.4 keV (11/2-) have been observed. The investigation of the ¹⁵⁵Er beta decay, which populates excited states in ¹⁵⁵Ho, has also contributed to the knowledge of the gamma transitions associated with ¹⁵⁵Ho. In these studies, about 50 gamma-transitions accompanying the decay of ¹⁵⁵Er were discovered.
Interactive Table: Identified Gamma Transitions in the Decay of ¹⁵⁵Ho
| Energy Level in ¹⁵⁵Dy | Spin and Parity | Reference |
|---|---|---|
| 132.2 keV | 9/2+ | |
| 154.4 keV | 13/2+ | |
| 225.2 keV | 9/2- |
Multi-channel analysis is a fundamental technique in gamma-ray spectroscopy where a pulse height analyzer sorts detected energy pulses into a histogram, creating a spectrum of counts versus energy. ortec-online.comsciencepublishinggroup.com This allows for the clear visualization and analysis of gamma-ray peaks. ortec-online.com In the study of ¹⁵⁵Ho, multi-channel analyzers are used to acquire detailed gamma-ray spectra. sciencepublishinggroup.com
The conventional approach involves summing the counts within specific energy windows to estimate the abundance of parent radionuclides. researchgate.net However, more advanced multi-channel processing procedures can extract additional information from the spectra, such as the contributions of different decay paths and background radiation. researchgate.net By applying noise-reduction and component-extraction techniques, it is possible to achieve significant reductions in the statistical errors associated with the estimated elemental count rates. researchgate.net This refined analysis provides a more accurate and detailed understanding of the decay scheme. iaea.org
Identification of Gamma Transitions and Energies
Internal Conversion Electron Studies Associated with this compound
In addition to gamma-ray emission, nuclear de-excitation can occur through internal conversion, where an atomic electron is ejected from the atom. The study of these internal conversion electrons (ICE) provides crucial information about the multipolarity of the nuclear transitions.
The internal conversion electron spectrum of ¹⁵⁵Ho decay has been investigated using beta spectrographs and spectrometers with toroidal magnetic fields. These studies, often performed in coincidence with gamma rays (eγ-coincidences), help to place the transitions within the decay scheme and determine their characteristics. For instance, the multipolarities for 10 transitions in the decay of ¹⁵⁵Er to ¹⁵⁵Ho were established through the analysis of internal conversion electrons. The analysis of the ¹⁵⁵Ho decay has led to the proposal of a comprehensive decay scheme based on the data from both gamma-ray and internal conversion electron measurements.
Search for Alpha Decay in this compound
Researchers have searched for an alpha-decay branch in this compound. Neutron-deficient holmium isotopes were produced, and chemical separations confirmed the identity of the products as holmium nuclei. aps.org While alpha decay was observed in other holmium isotopes, such as the newly identified ¹⁵⁴Ho, no alpha-decay transition was observed for ¹⁵⁵Ho. aps.org
Nuclear Moments and Deformation of this compound
The nuclear moments of this compound provide insight into the distribution of charge and magnetism within its nucleus and, by extension, its shape or deformation. The magnetic dipole moment (µ) and the electric quadrupole moment (Q) are key parameters in this regard. The magnetic moment is particularly sensitive to the properties of the valence nucleons, while the quadrupole moment reflects the collective deformation of the nucleus. kuleuven.be
For this compound, the recommended magnetic dipole moment is +3.50(3) nuclear magnetons (µN), and the recommended electric quadrupole moment is +1.56(12) barns. iaea.org These values were determined using techniques such as laser resonance ionization mass spectrometry (LRIMS) and laser resonance ionization spectroscopy (LRIS). iaea.org The non-zero electric quadrupole moment indicates that the ¹⁵⁵Ho nucleus is not spherical but has a deformed, or spheroidal, shape. kuleuven.be The spin and parity of the ground state of this compound are established as 5/2+. mit.eduperiodictable.com
Interactive Table: Nuclear Properties of this compound
| Property | Value | Method | Reference |
|---|---|---|---|
| Spin and Parity | 5/2+ | - | mit.eduperiodictable.com |
| Magnetic Dipole Moment (µ) | +3.50(3) µN | LRIMS | iaea.org |
| Electric Quadrupole Moment (Q) | +1.56(12) b | LRIS | iaea.org |
| Magnetic Moment (µ) | 3.5 µ | - | periodictable.comperiodictable.com |
Nuclear Magnetic Dipole Moments of this compound
The nuclear magnetic dipole moment is a fundamental property of an atomic nucleus that arises from the spin and orbital angular momentum of its constituent protons and neutrons. For this compound (¹⁵⁵Ho), which has a ground state spin and parity of 5/2+, the magnetic dipole moment has been determined experimentally. mit.edu
Using techniques such as resonance ionization spectroscopy, researchers have measured the hyperfine structure of a range of holmium isotopes, including ¹⁵⁵Ho. bnl.govosti.gov From these measurements, a recommended value for the nuclear magnetic dipole moment (μ) has been established. The International Atomic Energy Agency (IAEA) reports a recommended value of +3.50(3) nuclear magnetons (μN). iaea.org A compiled value from published literature is slightly different at +3.51(3) μN. iaea.org Another source provides a value of 3.5 μN. periodictable.com These measurements are crucial for testing nuclear models by comparing experimental values with theoretical predictions. surrey.ac.uk
Table 1: Experimental Nuclear Magnetic Dipole Moment of this compound
| Parameter | Value (μN) | Method | Source |
|---|---|---|---|
| Recommended Value | +3.50(3) | Laser Resonance Ionization Mass Spectrometry (LRIMS) | IAEA iaea.org |
| Compiled Value | +3.51(3) | Laser Resonance Ionization Mass Spectrometry (LRIMS) | 1989Al27 iaea.org |
| Isotope Data | 3.5 | Not Specified | Periodic Table periodictable.com |
Nuclear Electric Quadrupole Moments of this compound
The nuclear electric quadrupole moment (Q) quantifies the deviation of the nuclear charge distribution from spherical symmetry. iaea.org A non-zero value indicates that the nucleus is deformed, being either prolate (cigar-shaped) or oblate (pancake-shaped). Like the magnetic moment, the electric quadrupole moment for ¹⁵⁵Ho was derived from hyperfine structure measurements. bnl.govosti.gov
The determination of the electric quadrupole moment is fundamentally challenging because it is measured as an interaction energy that is the product of the moment (eQ) and the electric field gradient (eq) at the nucleus. iaea.org Despite these difficulties, a value of 1.52 barns has been reported for the quadrupole moment of this compound. periodictable.com This value provides a direct measure of the nuclear deformation of this isotope. iaea.org
Table 2: Experimental Nuclear Electric Quadrupole Moment of this compound
| Parameter | Value (barns) | Source |
|---|---|---|
| Quadrupole Moment | 1.52 | Periodic Table periodictable.com |
Analysis of g-factors and Quenching Phenomena in this compound
The nuclear g-factor (gJ) is a dimensionless quantity that characterizes the magnetic moment of a nucleus. It relates the magnetic moment μ to the nuclear spin I. A key area of nuclear structure research involves the "quenching" of g-factors. surrey.ac.uk This phenomenon refers to the observation that experimentally determined magnetic moments often differ from values predicted by simple theoretical models, such as the shell model. surrey.ac.uk
The discrepancy is often attributed to complex nuclear effects not fully captured in the models, such as core polarization and meson exchange currents. The analysis involves comparing the experimental g-factor, derived from the measured magnetic moment, with theoretical calculations. surrey.ac.uk For this compound, the experimental magnetic moment of +3.50(3) μN and spin of 5/2 allows for the determination of its experimental g-factor. This value can then be used to investigate the extent of g-factor quenching by comparing it against predictions from nuclear structure theories like the shell model or relativistic mean-field theory. bnl.govsurrey.ac.uk
Experimental Nuclear Charge Radii and Isotope Shifts of this compound
Experimental nuclear charge radii are fundamental properties that provide insight into the size and shape of atomic nuclei. researchgate.netiaea.org These are determined through a combined analysis of data from muonic atom spectra, electron scattering experiments, and, most notably for radioactive isotopes, the measurement of isotope shifts using laser spectroscopy. researchgate.netosti.gov
For the holmium isotopic chain, including ¹⁵⁵Ho, resonance ionization spectroscopy has been employed to measure the isotope shifts relative to the stable isotope ¹⁶⁵Ho. bnl.govosti.gov An isotope shift is the small change in the energy of an atomic transition between two different isotopes of the same element. This shift is used to deduce the change in the mean-square charge radius (δ⟨r²⟩) for the isotope . osti.goviaea.org
A study of holmium isotopes from mass number 152 to 165 derived the changes in mean square charge radii across the chain. osti.gov The results were compared with calculations from the Hartree-Fock method, which revealed some difficulties in the theoretical description of the charge radii, highlighting areas for improvement in nuclear models. osti.gov
Investigations of Nuclear Deformation Trends in the Holmium Isotopic Chain
The study of how nuclear shape evolves with the addition or removal of neutrons is a key topic in nuclear physics. The holmium isotopic chain provides a valuable case study for nuclear deformation trends, particularly in the region around neutron number N=90. This compound has 67 protons and 88 neutrons (N=88).
Investigations using laser spectroscopy on holmium isotopes have revealed a sudden change in nuclear deformation occurring between N=89 and N=90. osti.gov This indicates a rapid onset of deformation, a well-known phenomenon in this region of the nuclear chart. arxiv.org The experimental data for ¹⁵⁵Ho (N=88) and its neighbors provide a benchmark for this transition. The derived intrinsic quadrupole moments are described reasonably well by both macroscopic-microscopic approaches and the Hartree-Fock method, although the models struggle to perfectly replicate the observed changes. osti.gov Theoretical models predict that nuclei in this region are strongly deformed. arxiv.org
Production and Radiochemical Processing Methodologies for Holmium 155
Nuclear Reaction Pathways for Holmium-155 Synthesis
The creation of this compound (¹⁵⁵Ho) is achieved through artificial nuclear reactions, as it is not a naturally occurring isotope. aip.org The primary methods involve either spallation reactions on heavy targets or light-particle induced reactions on specific precursor elements.
Spallation Reactions (e.g., Proton-Induced on Tantalum Targets)
Spallation is a high-energy nuclear reaction in which a target nucleus is struck by a particle, such as a proton, with sufficient energy to eject multiple nucleons (protons and neutrons). This process results in a wide array of product nuclides, including neutron-deficient isotopes like this compound.
Tantalum (Ta) foils are frequently used as target materials for producing a range of medical radionuclides via spallation. qucosa.demdpi.com When a tantalum target is irradiated with high-energy protons (in the range of hundreds of MeV to over 1 GeV), a variety of spallation products are formed. plos.orgnih.gov Among these products are isobars of mass 155, which include ¹⁵⁵Ho, ¹⁵⁵Dy (Dysprosium-155), and ¹⁵⁵Tb (Terbium-155). qucosa.de
At the ISAC/ISOL facility at TRIUMF in Canada, a 480 MeV proton beam on a tantalum foil target has been used to produce a radioactive ion beam with a mass-to-charge ratio of 155. qucosa.de This beam contains ¹⁵⁵Ho (with a half-life of 48 minutes), alongside its decay products ¹⁵⁵Dy (half-life of 9.9 hours) and ¹⁵⁵Tb (half-life of 5.32 days). qucosa.de The initial discovery of ¹⁵⁵Ho in 1959 was also achieved through the spallation of a tantalum target, using 660 MeV protons from the Dubna synchrocyclotron. nih.gov
Research has been conducted to measure the production cross-sections and thick-target yields (TTY) for related isobars produced from proton-induced spallation on tantalum. While direct cross-section data for ¹⁵⁵Ho is sparse in these studies, the data for its precursor, ¹⁵⁵Dy, is highly relevant. The cumulative production cross-section for ¹⁵⁵Dy increases significantly with proton energy, reaching a plateau at higher energies. plos.org The thick target yield for ¹⁵⁵Dy, which subsequently decays to produce other mass 155 isobars, can be substantial, reaching several GBq per microampere-hour (GBq/μAh) at energies around 1.4 GeV. plos.org
Light-Particle Induced Reactions
This compound can also be synthesized by bombarding specific targets with light particles, such as deuterons (a nucleus of deuterium). These reactions typically occur at lower energies (tens of MeV) than spallation and are often performed using cyclotrons. researchgate.netnih.gov
A notable pathway is the deuteron-induced reaction on natural dysprosium (natDy). scielo.org.mxtums.ac.ir The specific reaction is denoted as natDy(d,x)¹⁵⁵Ho, where 'x' represents the emitted particles. In this process, a deuteron (B1233211) strikes a dysprosium nucleus, leading to a nuclear transformation that produces ¹⁵⁵Ho. scielo.org.mx The cross-sections for these reactions are energy-dependent. Studies have investigated the natDy(d,x) reaction channels in the energy range of 12.5–32 MeV to optimize the production of medically relevant radionuclides that are part of this decay chain. tums.ac.ir
Cyclotron-Based Production Techniques for this compound
Cyclotrons are the primary accelerators used for light-particle induced reactions. researchgate.netnih.gov These machines accelerate charged particles, like protons or deuterons, in a spiral path and direct them onto a target. For the production of isotopes like ¹⁵⁵Ho, a medium-energy cyclotron capable of accelerating protons or deuterons to several tens of MeV is required. nih.gov
The production process involves several key steps:
Target Preparation: A suitable target material, such as natural dysprosium, is prepared and placed in a target holder.
Irradiation: The target is bombarded with a high-intensity particle beam from the cyclotron for a predetermined duration. The target holder is typically cooled to dissipate the significant heat generated by the beam.
Target Retrieval and Processing: After irradiation, the target, which now contains ¹⁵⁵Ho and other radionuclides, is removed from the cyclotron for chemical processing to separate and purify the desired isotope.
Modern medical cyclotrons are often negative-ion cyclotrons, where particles like H⁻ are accelerated. Before striking the target, the beam passes through a thin stripping foil (e.g., carbon), which removes electrons and creates a positive proton beam that induces the nuclear reaction. This setup allows for the extraction of an external beam, which is then directed onto the target station.
Target Material Considerations and Preparation for this compound Production
The choice and preparation of the target material are critical for efficient radionuclide production. The target must be able to withstand high beam currents and temperatures while allowing for the effective production of the desired isotope and subsequent chemical separation.
For spallation reactions , the target is typically a high-Z material like tantalum. qucosa.de Tantalum is chosen for its refractory nature, allowing it to remain stable at the high operating temperatures (up to 2300 °C) required in Isotope Separation On-Line (ISOL) facilities. These targets are often in the form of multiple thin metal foils stacked together.
For light-particle induced reactions such as natDy(d,x)¹⁵⁵Ho, the target material is dysprosium. scielo.org.mx Natural dysprosium can be used, often in the form of a thin foil or as dysprosium oxide (Dy₂O₃). The target material must be of high purity to avoid the production of unwanted radio-contaminants.
Target preparation techniques can be sophisticated. For cyclotron production, targets are often prepared by depositing the target material onto a backing plate made of a material with high thermal conductivity, such as copper or tantalum. aip.org Methods for deposition include:
Pressing and Sintering: Powders of the target material (e.g., molybdenum) can be pressed into pellets and then sintered at high temperatures (e.g., 1600 °C) to form a hard, mechanically stable target.
Electrophoretic Deposition (EPD): This technique can be used to coat a backing plate (e.g., tantalum) with a layer of the target material (e.g., ¹⁰⁰Mo), which is then sintered to create a strongly bonded layer. aip.org
Magnetron Sputtering: This is an advanced method for depositing a uniform, dense, and stress-free film of the target material onto a backing plate, which enhances heat transfer and allows the target to sustain high-power proton beams.
Radiochemical Separation and Purification of this compound
Following irradiation, the ¹⁵⁵Ho must be chemically separated from the bulk target material and from other reaction byproducts. The chemical similarity of lanthanides makes this a challenging but crucial step.
Post-Irradiation Chemical Separation Techniques
The specific separation procedure depends on the target material used.
From Tantalum Targets: When ¹⁵⁵Ho is produced from a tantalum target, it exists alongside a multitude of other spallation products, including other lanthanides. A multi-step wet radiochemical procedure is employed:
Target Dissolution: The tantalum target is first dissolved, typically in a mixture of concentrated nitric acid (HNO₃) and hydrofluoric acid (HF).
Lanthanide Co-precipitation: The lanthanides are separated from the bulk tantalum matrix by co-precipitation as fluorides (LnF₃).
Ion-Exchange Chromatography: The separated lanthanide fraction is then subjected to ion-exchange chromatography to isolate the individual elements. This is a powerful technique for separating chemically similar elements like the lanthanides. During this process, fractions containing holmium can be collected for further use. Cation exchange resins are commonly used for this purpose.
From Dysprosium Targets: When ¹⁵⁵Ho is produced from a dysprosium target, the primary goal is to separate the trace amount of holmium from the macro amount of the dysprosium target material.
Extraction Chromatography: This is a highly effective method. Resins like LN Resin, which contains 2-ethylhexyl 2-ethylhexylphosphonic acid (HEH[EHP]), are used. The irradiated target is dissolved in nitric acid, and the solution is passed through a column packed with the resin. By carefully selecting the concentration of the nitric acid eluent, dysprosium and holmium can be separated. For example, using a gradient of 1.4 N HNO₃ followed by 3 N HNO₃ can elute the dysprosium first, allowing for the subsequent recovery of the holmium fraction.
Cation-Exchange HPLC: High-Performance Liquid Chromatography (HPLC) using cation-exchange columns (e.g., Aminex-A5 or Dowex AG 50W) is another precise method. In this technique, α-hydroxyisobutyric acid (α-HIBA) is often used as a complexing agent in the mobile phase (eluent). The slightly different affinities of dysprosium and holmium for the α-HIBA complex allow for their separation on the column, yielding a pure, carrier-free holmium fraction.
These separation techniques are essential to obtain ¹⁵⁵Ho with the high radionuclidic and chemical purity required for its potential applications.
Isotopic Separation On-Line (ISOL) Methods for this compound
The Isotopic Separation On-Line (ISOL) technique represents a sophisticated method for the production and separation of radioactive isotopes, including those in the mass chain of this compound. This method is particularly studied for producing medically relevant radioisotopes that are often difficult to produce with high purity and specific activity through other means. ugent.be The fundamental principle of the ISOL method involves several sequential steps:
Production: A high-energy particle beam, typically light ions like protons, bombards a thick target material. researchgate.net Nuclear reactions induced by the projectiles create a wide range of nuclides within the target, including the desired isotope or its immediate precursors. ugent.be
Release: The target is heated to high temperatures, causing the produced nuclides to be released through diffusion and effusion. ugent.be The efficiency of this step is highly dependent on the target material and its chemical properties.
Ionization and Separation: The released atoms are then transferred to an ion source where they are ionized. The resulting ion beam is accelerated and guided into a mass separator. This separator uses magnetic fields to deflect the ions based on their mass-to-charge ratio, allowing for the selection of a specific isobaric chain (nuclides with the same mass number, A=155 in this case). ethz.ch
For the A=155 isobar, the production of this compound via the ISOL method is often considered in the context of its parent and daughter isotopes. For instance, research into the production of Terbium-155 (¹⁵⁵Tb), a medically promising isotope, relies on the decay of its precursor Dysprosium-155 (¹⁵⁵Dy). ethz.chresearchgate.net ¹⁵⁵Dy itself can be produced via the decay of ¹⁵⁵Ho. The ISOL technique can be configured to produce and separate these precursors. One studied production path involves using a Dysprosium (Dy) target and releasing Holmium (Ho) precursors, which then decay into the desired Dy and subsequently Tb isotopes. ugent.be
A proof-of-concept investigation for ¹⁵⁵Tb production involved the implantation of a mass-separated A=155 beam, containing ¹⁵⁵Dy, into a collection foil. ethz.ch After implantation, the ¹⁵⁵Dy (half-life of 9.9 hours) decays into ¹⁵⁵Tb. This process requires subsequent radiochemical separation to isolate the final product from any co-implanted isobars or the collection foil material. ethz.ch The challenge in such processes is the efficient and selective release of the desired element from the target and ion source, as lanthanides can be difficult to separate chemically. researchgate.net
| ISOL Method Parameter | Description |
| Projectile Beam | High-energy light ions (e.g., protons) |
| Target Material | Thick foils of elements like Dysprosium (Dy) or Gadolinium (Gd) |
| Process | Nuclear reaction -> Diffusion/Effusion -> Ionization -> Mass Separation |
| Separation Principle | Mass-to-charge ratio in a magnetic field |
| Relevance to ¹⁵⁵Ho | Production as a precursor to ¹⁵⁵Dy and ¹⁵⁵Tb |
This table provides a generalized overview of the ISOL method as it applies to the production of isotopes in the A=155 mass chain.
Assessment of Radionuclidic Purity and Specific Activity for this compound
The utility of any radioisotope for research or medical applications is critically dependent on its quality, primarily defined by its radionuclidic purity and specific activity. iaea.org Rigorous assessment of these parameters is a mandatory step following production and processing.
Radionuclidic Purity
Radionuclidic purity is the fraction of the total radioactivity in a sample that is present in the form of the desired radionuclide. For this compound, this means quantifying any other radioactive isotopes present as impurities. These impurities can arise from various sources, including unseparated isobars from the production process, the decay of the target material, or the presence of long-lived isomers.
The primary analytical technique for determining radionuclidic purity is high-resolution gamma-ray spectrometry. iaea.orgmirion.com This method allows for the identification and quantification of different gamma-emitting radionuclides based on their characteristic gamma-ray energies and intensities.
The assessment process typically involves:
Acquiring a gamma-ray spectrum of the Ho-155 sample using a high-purity germanium (HPGe) detector.
Identifying the characteristic photopeaks of Ho-155 and any potential radionuclidic impurities.
Calculating the activity of each identified impurity and comparing it to the activity of Ho-155.
Specialized software can be used to perform an integrated impurity analysis, which provides a statistically robust evaluation of the radionuclidic purity, even for impurities that may be below the minimum detectable activity (MDA) of the system. mirion.com In the context of the A=155 mass chain, achieving high radionuclidic purity is a significant goal. For example, in the production of ¹⁵⁵Tb from a ¹⁵⁵Dy precursor, a radionuclidic purity of approximately 99.9% was reported after a two-step chemical separation process designed to remove contaminants, which would include any residual holmium. researchgate.net
Specific Activity
Specific activity is defined as the amount of radioactivity per unit mass of the element or compound (e.g., Ci/g or Bq/g). ny.gov High specific activity is crucial for applications where a large amount of radioactivity needs to be delivered in a small mass of the substance, a common requirement for targeted radiopharmaceuticals. iaea.org
The specific activity of a radionuclide sample can be determined through various methods. A common approach involves measuring the total activity of the sample using a calibrated instrument (like an ionization chamber) and dividing this by the total mass of the element present, which can be determined using analytical techniques such as inductively coupled plasma mass spectrometry (ICP-MS). In simpler cases, where the isotope is produced by irradiating a known quantity of a target material, the specific activity can be calculated based on the irradiation parameters (e.g., neutron flux, cross-section) and the mass of the target. iaea.org
For ISOL-produced isotopes, which are carrier-free or have no-carrier-added, the specific activity is typically very high, as they are not diluted with stable isotopes of the same element. However, maintaining this high specific activity throughout the chemical processing and purification steps is a key objective. ugent.beiaea.org
| Parameter | Definition | Assessment Method | Importance |
| Radionuclidic Purity | Fraction of total radioactivity due to the desired radionuclide (¹⁵⁵Ho). | High-Resolution Gamma-Ray Spectrometry | Ensures that biological or chemical effects are attributable to the correct isotope and minimizes unwanted radiation dose from impurities. |
| Specific Activity | Radioactivity per unit mass of the element (e.g., Bq/g of Holmium). | Combination of activity measurement (e.g., Ionization Chamber) and mass determination (e.g., ICP-MS). | High specific activity is essential for efficient labeling of targeting molecules without altering their biological properties. |
This table summarizes the key quality control parameters for this compound.
Theoretical Models and Computational Approaches for Holmium 155
Nuclear Structure Models Applied to Holmium-155
Theoretical models are crucial for understanding the complex structure of atomic nuclei like this compound. These models provide a framework for interpreting experimental data and predicting nuclear properties where experimental information is unavailable.
Quasiparticle Phonon Nuclear Model (QPNM) Calculations for Nuclear Properties
The Quasiparticle Phonon Nuclear Model (QPNM) is a microscopic model used to describe the structure of deformed odd-A nuclei. ihep.ac.cn It considers the nucleus as a system of interacting quasiparticles and phonons, which represent collective vibrations of the nuclear core. This model has been applied to the Holmium isotopic chain, including Ho-155, to investigate various nuclear properties. ihep.ac.cn
A key application of the QPNM to Holmium isotopes has been the calculation of ground-state magnetic moments, gK factors, and quenching of the spin gyromagnetic ratio. ihep.ac.cn The model demonstrates that residual spin-spin interactions are responsible for core polarization, which in turn "quenches" or reduces the spin gyromagnetic factors from their free-nucleon values. ihep.ac.cnworldscientific.com By accounting for these core polarization effects, the QPNM achieves satisfactory agreement with experimental data for the ground-state magnetic properties of odd-proton Holmium isotopes. ihep.ac.cn
The QPNM wave function for an odd-A nucleus includes both a one-quasiparticle component and components representing the coupling of a quasiparticle to the phonon excitations of the even-even core. ihep.ac.cn The model Hamiltonian includes an average field (typically a Woods-Saxon potential), pairing correlations, and residual interactions. ihep.ac.cnresearchgate.net For odd-mass holmium isotopes, the phonon basis is constructed using one-phonon states of the corresponding even-even dysprosium core. ihep.ac.cn
Table 1: QPNM Ground-State Configuration and Deformation Parameters for this compound
| Property | Value |
| Ground-State Configuration | 7/2- mdpi.com |
| Neutron Pairing Correlation (Δn) | 0.966 MeV |
| Proton Pairing Correlation (Δp) | 0.887 MeV |
| Neutron Fermi Level (λn) | -7.905 MeV |
| Proton Fermi Level (λp) | -5.738 MeV |
| Quadrupole Deformation (β₂) | 0.239 |
| Hexadecapole Deformation (β₄) | -0.012 |
| Data sourced from a study on magnetic moments in odd-A Ho isotopes, which utilized the Quasiparticle Phonon Nuclear Model. ihep.ac.cn |
Macroscopic-Microscopic Approach to Nuclear Deformation in this compound
The macroscopic-microscopic approach is a widely used theoretical framework for calculating nuclear properties, including deformation. This method combines a macroscopic model, typically the liquid-drop model which describes the bulk properties of the nucleus, with a microscopic correction that accounts for shell effects. tamu.eduresearchgate.net
This approach has been used to study the nuclear deformation of holmium isotopes, including Ho-155. osti.govias.ac.in By analyzing hyperfine structures and isotope shifts, researchers have derived changes in mean square charge radii and electric quadrupole moments, which provide information about nuclear deformation. osti.gov These experimental data are then discussed within the framework of the macroscopic-microscopic approach. osti.gov A notable finding for the holmium isotopic chain is the sudden change in nuclear deformation observed between neutron numbers N=89 and N=90. osti.gov
Hartree-Fock Method in Nuclear Deformation Studies of this compound
The Hartree-Fock (HF) method is a self-consistent mean-field theory that provides a microscopic description of nuclear structure. arxiv.orgwikipedia.org It starts with a fundamental two-body interaction among nucleons and describes them as moving independently in an average, deformed potential that they collectively generate. arxiv.org This method is particularly useful for describing deformed nuclei and has been applied to the holmium isotopes. osti.govias.ac.in
In the context of this compound, the Hartree-Fock method, often including pairing correlations (HF+BCS), is used to calculate nuclear deformation. osti.govwikipedia.org The results from these calculations, such as intrinsic quadrupole moments, are compared with experimental data derived from isotope shift measurements. osti.gov This comparison allows for a test of the theoretical model and provides insights into the nuclear shape. osti.govias.ac.in Global calculations using the Hartree-Fock method with Skyrme forces have been performed for a vast range of nuclei, providing predictions for ground-state properties and shapes. wikipedia.org
Nilsson Model with Pairing and Coriolis Mixing for Odd-Proton States
The Nilsson model is a fundamental tool for understanding the structure of deformed nuclei. aps.orgcdnsciencepub.com It treats the nucleus as a deformed potential, typically an anisotropic harmonic oscillator, which leads to a splitting of the spherical shell model states. aps.org This model is essential for interpreting the single-particle states in odd-mass nuclei like this compound.
For the odd-proton holmium isotopes, the Nilsson model, with the inclusion of pairing correlations and Coriolis mixing, has been instrumental in interpreting experimental data from nuclear reactions. researchgate.net The Coriolis force, arising from the rotation of the deformed nucleus, can mix different Nilsson states, leading to perturbations in the rotational band structures. researchgate.net
Studies using reactions like (³He,d) and (α,t) have populated proton states in holmium isotopes, and the results have been interpreted using the Nilsson model with pairing and Coriolis mixing included. researchgate.net These analyses have confirmed previous assignments of Nilsson orbitals to low-lying rotational bands and have also led to new assignments, particularly for the lighter holmium isotopes where less information was previously available. researchgate.netperiodictable.com The model helps in extracting nuclear structure factors from the experimental cross-sections via Distorted Wave Born Approximation (DWBA) calculations. researchgate.net
Decay Scheme Modeling and Spectroscopic Predictions for this compound
The decay of this compound (¹⁵⁵Ho) proceeds primarily through electron capture to levels in Dysprosium-155 (¹⁵⁵Dy). capes.gov.br Understanding this decay scheme involves both experimental measurements and theoretical modeling to predict the properties of the populated states.
Theoretical models are used to predict the energy levels, spins, parities, and decay properties of the daughter nucleus, ¹⁵⁵Dy. The interpretation of the level structure often relies on models like the Nilsson model, which describes single-particle motion in a deformed potential. For instance, the analysis of gamma radiation following the decay of oriented ¹⁵⁵Dy nuclei has been used to study the structure of levels in Terbium-155. arxiv.org While this concerns the granddaughter nucleus, similar principles of decay scheme analysis and theoretical interpretation apply to the ¹⁵⁵Ho -> ¹⁵⁵Dy decay.
Predicting the electron-capture decay properties, such as the Q-value and half-life, requires sophisticated calculations. These can involve atomic many-electron methods like the Dirac-Hartree-Fock-Slater (DHFS) framework to account for the atomic effects, and nuclear models to calculate the nuclear matrix elements governing the transition probabilities. liverpool.ac.uk Spectroscopic predictions from such models are crucial for interpreting experimental data and for planning new experiments, especially in regions of the nuclear chart that are difficult to access. uni-hamburg.desif.it
Nuclear Reaction Cross-Section Calculations Relevant to this compound Production
The production of this compound for experimental study typically involves nuclear reactions. Theoretical calculations of the cross-sections for these reactions are essential for optimizing production yields and for understanding the reaction mechanisms.
One potential production route for Ho-155 is through reactions induced by deuterons on natural dysprosium targets, such as the natDy(d, x)¹⁵⁵Ho reaction. researchgate.net In this process, other isotopes are also produced, and understanding the cumulative and independent cross-sections is crucial. Theoretical models like the EXIFON code or the TALYS code system are used to calculate these reaction cross-sections. fudutsinma.edu.ngornl.gov These codes incorporate various nuclear models to describe different stages of the reaction, from direct reactions and pre-equilibrium emission to compound nucleus formation and decay. ornl.gov
For example, the cross-section for the ¹⁵⁶Dy(n,2n)¹⁵⁵Dy reaction, which produces the daughter isotope of ¹⁵⁵Ho, has been measured and compared with theoretical calculations using the TALYS code. fudutsinma.edu.ng Similar calculations can be performed for reactions that directly produce ¹⁵⁵Ho. The TALYS code, for instance, can provide data for a wide range of nuclear reactions and is used to generate comprehensive nuclear data libraries like TENDL. psi.ch These calculated cross-sections are vital for planning experiments at accelerator facilities and for applications in nuclear medicine where specific radionuclides are required. researchgate.net
DWBA Calculations for Nuclear Structure Factorsresearchgate.net
Theoretical investigations into the nuclear structure of this compound often employ the Distorted Wave Born Approximation (DWBA) to interpret experimental data from single-nucleon transfer reactions. This computational approach is crucial for extracting nuclear structure factors, which provide quantitative information about the single-particle nature of nuclear states.
The DWBA method is a cornerstone in the analysis of direct nuclear reactions, such as the (³He,d) and (α,t) single-proton transfer reactions. cdnsciencepub.com In these reactions, a proton is transferred to a target nucleus, in this case, a stable isotope of Dysprosium (e.g., ¹⁵⁴Dy), to populate states in the final nucleus, this compound. The angular distribution of the outgoing particles (deuterons or tritons) is measured experimentally. The DWBA calculation then models this process by treating the interaction that causes the transfer as a perturbation. It uses optical model potentials to describe the scattering of the incoming and outgoing particles in the electric field of the target and residual nucleus, respectively. By comparing the shapes of the calculated differential cross-sections with the experimental angular distributions, the orbital angular momentum (l-value) of the transferred nucleon can be determined.
The magnitude of the experimental cross-section is directly proportional to the spectroscopic factor (S), which represents the probability that the nuclear state is formed by a single particle in a specific orbital coupled to the ground state of the target nucleus. The relationship is expressed as:
(dσ/dΩ)ₑₓₚ = S × (dσ/dΩ)ₐ
where (dσ/dΩ)ₑₓₚ is the experimentally measured differential cross-section and (dσ/dΩ)ₐ is the cross-section calculated using the DWBA model. arxiv.org
Detailed Research Findings
While specific, comprehensive data tables of DWBA-derived nuclear structure factors for this compound are not widely available in published literature, the established methodology has been successfully applied to neighboring odd-mass holmium isotopes like ¹⁵⁷Ho, ¹⁵⁹Ho, ¹⁶¹Ho, and ¹⁶³Ho. cdnsciencepub.com These studies serve as a robust framework for understanding how such calculations would be applied to ¹⁵⁵Ho.
For these heavier holmium isotopes, researchers have utilized beams from Tandem Van de Graaff accelerators to induce (³He,d) and (α,t) reactions. The reaction products were then analyzed with magnetic spectrographs. cdnsciencepub.com Information on the l-values was obtained from the ratios of the cross-sections of these two reactions and from the (³He,d) angular distributions. cdnsciencepub.com
The extracted spectroscopic factors are then interpreted within the context of the Nilsson model, which describes the single-particle states in deformed nuclei. This model, which includes the effects of pairing and Coriolis mixing, allows for the assignment of specific Nilsson orbitals (labeled by the asymptotic quantum numbers Kπ[Nn₃Λ]) to the experimentally observed energy levels. cdnsciencepub.com The DWBA-derived spectroscopic factors are essential for validating these Nilsson model assignments. For instance, a large spectroscopic factor for a particular state would confirm its character as a relatively pure single-particle state as predicted by the model.
In the broader region of holmium isotopes, DWBA analyses have successfully confirmed assignments for numerous low-lying rotational bands and have also led to new assignments, especially in the lighter isotopes where prior data was scarce. cdnsciencepub.com For example, strong l=2 transitions observed in these studies populate states that are interpreted as γ-vibrations built upon the 7/2⁺ orbital. cdnsciencepub.com It is through these systematic studies and the application of DWBA calculations that a detailed picture of the single-proton structure in the holmium isotopic chain, including the expected structure of this compound, can be constructed.
Advanced Experimental Characterization Techniques for Holmium 155
High-Resolution Gamma Spectroscopy using Ge(Li) and NaI(Tl) Detectors
Gamma-ray spectroscopy is a cornerstone for characterizing the decay of Holmium-155. Following electron capture, the daughter nucleus, Dysprosium-155, is often left in an excited state, which de-excites by emitting gamma rays. The analysis of these gamma rays is primarily conducted using two types of detectors: Sodium Iodide (NaI(Tl)) and Germanium (Ge) detectors, such as the older Lithium-drifted Germanium (Ge(Li)) or modern High-Purity Germanium (HPGe) types. ortec-online.com
NaI(Tl) detectors are scintillators, meaning they produce flashes of light when gamma rays interact within them, which are then converted into electrical signals by a photomultiplier tube. msu.edu Their main advantage is high detection efficiency, making them suitable for initial surveys, rapid measurements, and coincidence-anticoincidence setups. iaea.org However, their energy resolution is limited; for instance, a typical NaI(Tl) detector has a resolution of about 7% for a 662 keV gamma-ray. ortec-online.comhep.com.cn This can make it difficult to distinguish between gamma rays with closely spaced energies. ortec-online.com
In contrast, semiconductor-based HPGe detectors offer vastly superior energy resolution, often by a factor of 30 or more compared to NaI(Tl). ortec-online.comresearchgate.net They work by creating electron-hole pairs when a gamma ray deposits energy in the germanium crystal, with the number of pairs being proportional to the gamma-ray energy. msu.edu This high resolution is indispensable for resolving the complex gamma-ray spectra from isotopes like this compound, allowing for the precise identification of numerous nuclear energy levels in the daughter nuclide. researchgate.net The trade-off for this precision is a lower detection efficiency and the requirement for cryogenic cooling to reduce thermal noise. msu.edu
Table 1: Comparison of NaI(Tl) and HPGe Detector Characteristics
| Feature | NaI(Tl) Detector | HPGe Detector |
|---|---|---|
| Energy Resolution | Moderate (~7% at 662 keV) ortec-online.comhep.com.cn | Excellent (~0.2% at 1.33 MeV) hep.com.cn |
| Detection Efficiency | High msu.edu | Low to Moderate msu.edu |
| Operating Temperature | Room Temperature | Cryogenic (Liquid Nitrogen) msu.edu |
| Primary Application | High-efficiency counting, surveys iaea.org | High-resolution spectroscopy researchgate.net |
Conversion Electron Spectrography and Silicon Surface Barrier Detector Applications
Internal conversion is a decay process that competes with gamma-ray emission. In this process, the excitation energy of the nucleus is transferred directly to an orbital electron, which is then ejected from the atom. The study of these conversion electrons, known as conversion electron spectrography, provides critical information about the nuclear transition energies and multipolarities, complementing data from gamma spectroscopy.
Silicon surface barrier detectors are widely used for the detection of charged particles, including conversion electrons. ed.gov These semiconductor detectors operate as reverse-biased diodes. ortec-online.com When a charged particle like a conversion electron enters the detector's active volume, it creates electron-hole pairs, generating a pulse with an amplitude proportional to the particle's deposited energy. ed.gov They offer excellent energy resolution for charged particles, far surpassing what is possible with scintillators, and have a detection efficiency of nearly 100% for their active volume. ed.gov
Modern advancements have led to the development of Passivated Implanted Planar Silicon (PIPS) detectors, which are fabricated using ion implantation and photolithographic techniques. mirion.com PIPS detectors offer several advantages over older surface barrier types, including greater ruggedness, significantly lower leakage current, and thinner, more stable entrance windows, which are crucial for accurately measuring the energy of low-energy electrons. mirion.com The application of these detectors allows for precise measurement of the this compound conversion electron spectrum, aiding in the construction of a detailed nuclear decay scheme.
Resonance Ionization Spectroscopy for this compound Hyperfine Structures and Isotope Shifts
Resonance Ionization Spectroscopy (RIS) is an extremely sensitive and selective laser-based technique used to investigate the nuclear properties of rare isotopes like this compound. osti.govkuleuven.be The method involves the multi-step resonant excitation of an atom by precisely tuned laser beams, leading to its eventual ionization. kuleuven.be By scanning the laser frequency across an atomic transition, one can measure the hyperfine structure (HFS) and isotope shift (IS) with high resolution. osti.gov
These measurements provide direct access to fundamental nuclear ground and isomeric state properties. osti.gov
Hyperfine Structure: The HFS arises from the interaction between the electrons and the nuclear electromagnetic moments. mdpi.com Its analysis yields the nuclear spin (I), the magnetic dipole moment (µ), and the electric quadrupole moment (Q).
Isotope Shift: The IS is the shift in the energy of an atomic transition between two different isotopes (e.g., between ¹⁵⁵Ho and a stable holmium isotope). It provides a measure of the change in the mean-square charge radius (δ⟨r²⟩) of the nucleus. osti.gov
The application of RIS to this compound allows for a detailed probing of its nuclear structure. osti.gov Such measurements are crucial for testing and refining nuclear models, particularly for nuclei far from the valley of stability where nuclear shapes can change rapidly. The high sensitivity of RIS makes it possible to perform these studies on very small quantities of atoms, a critical requirement for short-lived, artificially produced isotopes. researchgate.net
Accelerator Mass Spectrometry (AMS) in Isotopic Purity Verification
For many nuclear physics experiments, the isotopic purity of the radioactive sample is of paramount importance. Accelerator Mass Spectrometry (AMS) is an ultra-sensitive technique for measuring isotopic ratios, making it an ideal tool for verifying the purity of a this compound sample. gla.ac.uk
AMS combines a conventional mass spectrometer with a particle accelerator. ucl.ac.uk Ions are created from the sample, undergo an initial mass analysis, and are then accelerated to high energies (mega-electron-volts). ucl.ac.uk During acceleration, the ions pass through a "stripper" gas or foil, which destroys any molecular ions that have the same mass-to-charge ratio as the isotope of interest. ucl.ac.uk This elimination of molecular isobars is a key advantage of AMS, allowing for the detection of isotopes at extremely low concentrations, with ratios as low as 10⁻¹⁵ or 10⁻¹⁶ being measurable. copernicus.org
In the context of this compound, AMS can be used to search for and quantify any contaminants, such as other holmium isotopes (e.g., ¹⁶³Ho, ¹⁶⁵Ho) or stable isobars that were not removed during the initial chemical separation. Ensuring the absence of such impurities is critical, as their presence could interfere with measurements and lead to the misinterpretation of experimental data. The ability of AMS to analyze milligram-sized or smaller samples is also a significant advantage when dealing with rare, produced isotopes. ucl.ac.uk
Low-Temperature Microcalorimetry in Nuclear Decay Studies
Low-temperature microcalorimetry is a cutting-edge technique for Decay Energy Spectroscopy (DES), enabling some of the most precise measurements of the energy released in nuclear decays. dntb.gov.uamdpi.com This method is particularly powerful for studying isotopes that decay via electron capture, such as this compound. Experiments like HOLMES and ECHo have pioneered this technique, primarily for studying ¹⁶³Ho. mdpi.comresearchgate.netarxiv.org
In this approach, the radioactive source is embedded directly within the absorber of a microcalorimeter, which is coupled to a highly sensitive, low-temperature thermometer like a Transition-Edge Sensor (TES). dntb.gov.uaresearchgate.net The entire detector is operated at temperatures close to absolute zero (in the millikelvin range). When a ¹⁵⁵Ho nucleus decays, the entire energy released—including the energy of any emitted Auger electrons, X-rays, and the recoiling nucleus—is converted into heat within the absorber, causing a minuscule rise in temperature. d-nb.info
The TES detects this temperature change as a sharp change in its electrical resistance. The resulting pulse has a height that is directly proportional to the total energy deposited. arxiv.org This calorimetric approach has a major advantage: it is largely free from the systematic uncertainties related to energy loss within the source material that can affect conventional spectroscopy. d-nb.info By measuring the full decay energy spectrum with extremely high resolution, low-temperature microcalorimetry can provide a highly accurate determination of the decay Q-value for this compound. dntb.gov.ua
Table 2: Chemical Compounds and PubChem CIDs
| Compound Name | PubChem CID |
|---|---|
| This compound | 137351 |
| Germanium | 23993 |
| Sodium Iodide | 5238 |
Research Trajectories and Prospective Applications of Holmium 155 in Nuclear Science
Contributions of Holmium-155 Research to Understanding Nuclear Structure and Decay Processes in Rare-Earth Nuclei
The study of this compound (¹⁵⁵Ho) and its neighboring nuclei has provided significant insights into the nuclear structure and decay processes of rare-earth elements, particularly in the transitional region near the N=82 shell closure. This region is characterized by rapid changes in nuclear shape and collective behavior as the number of nucleons changes. uj.edu.pl Research on ¹⁵⁵Ho has been instrumental in exploring phenomena such as high-spin states, band termination, and the interplay between collective and non-collective excitations.
High-spin states in ¹⁵⁵Ho have been populated and studied using heavy-ion fusion-evaporation reactions, such as ¹⁴⁵Nd(¹⁴N,4n)¹⁵⁵Ho. These experiments have revealed the existence of rotational bands built on specific single-particle configurations, extending to very high angular momenta. For instance, a rotational band built on an 11/2⁻ isomeric state has been observed up to a spin of 35/2. The analysis of the moment of inertia of these bands in ¹⁵⁵Ho and its comparison with neighboring even-even nuclei provide a deeper understanding of the core-particle interactions.
A key phenomenon observed in ¹⁵⁵Ho is "band termination," a classic feature in rare-earth nuclei with a limited number of valence particles and holes with respect to the ¹⁴⁶Gd closed core. uj.edu.plscispace.com At very high rotational frequencies, the nucleus transitions from a collective prolate rotation to a non-collective oblate shape, where the total spin is generated by the alignment of the valence nucleon spins. uj.edu.pl In ¹⁵⁵Ho, the valence-space terminating state has been identified at a spin of 79/2⁻. scispace.com The study of these terminating states and the high-energy gamma-ray transitions that feed them provides critical data for testing and refining nuclear models that describe shape changes at extreme angular momentum. uj.edu.plscispace.com
The decay scheme of ¹⁵⁵Ho is also a crucial area of investigation. It primarily decays via electron capture to Dysprosium-155 (¹⁵⁵Dy). Detailed spectroscopic studies, involving gamma-gamma coincidence measurements and analysis of conversion electron spectra, have been performed to construct the level scheme of the daughter nucleus, ¹⁵⁵Dy. osti.gov These studies help in identifying and characterizing the excited states, including rotational bands built on specific Nilsson configurations, in the daughter nucleus. Furthermore, the decay of Erbium-155 (¹⁵⁵Er) to ¹⁵⁵Ho has been studied to establish the low-lying excited levels in ¹⁵⁵Ho itself, including a significant 11/2⁻ isomeric state with a half-life of 0.88 ms. The precise characterization of these decay properties contributes to a systematic understanding of nuclear structure in this mass region.
| Property | Value |
|---|---|
| Atomic Number (Z) | 67 |
| Neutron Number (N) | 88 |
| Mass Number (A) | 155 |
| Half-life | 48(1) min |
| Decay Mode | β+ (Positron Emission) / Electron Capture |
| Daughter Isotope | ¹⁵⁵Dy |
| Spin and Parity | 5/2+ |
| Isomeric State | 11/2- at 141.97(11) keV, T½ = 880(80) µs chemeurope.com |
Role of this compound in Fundamental Physics Research, such as Neutrino Mass Measurements
In the field of fundamental physics, particularly in the direct measurement of the electron neutrino mass, the primary focus within the holmium isotopes is on Holmium-163 (¹⁶³Ho), not this compound. physicsworld.comresearchgate.net Experiments such as the Electron Capture in ¹⁶³Ho Experiment (ECHo) and HOLMES are designed to measure the neutrino mass by analyzing the calorimetric spectrum of the ¹⁶³Ho electron capture (EC) decay. physicsworld.comresearchgate.netepj-conferences.org
The suitability of an isotope for neutrino mass measurement via electron capture is determined by several key characteristics, most notably a very low Q-value (the total energy released in the decay). A low Q-value, in the range of a few kiloelectronvolts (keV), results in a significant distortion of the endpoint of the de-excitation spectrum, which is sensitive to the neutrino mass. emplatform.eu ¹⁶³Ho is an ideal candidate because it has one of the lowest known Q-values for electron capture, approximately 2.8 keV. emplatform.euarxiv.org This low decay energy enhances the relative fraction of events near the endpoint, where the effect of a non-zero neutrino mass is most pronounced. arxiv.org
In contrast, this compound has a significantly higher Q-value for its electron capture decay to Dysprosium-155, which makes it unsuitable for this type of high-precision measurement. The higher energy released would result in a much lower fraction of events near the spectrum's endpoint, making it extremely difficult to resolve the subtle effect of the neutrino's mass. Current research for new candidate isotopes for neutrino mass measurements focuses on identifying nuclides with ultra-low Q-values, either in ground-state to ground-state transitions or in decays to an excited state. arxiv.orgarxiv.org Based on available scientific literature, this compound does not possess the requisite decay characteristics and is therefore not a subject of investigation for neutrino mass determination.
Preclinical Radiopharmaceutical Development Utilizing this compound Decay Characteristics
While Holmium-166 (¹⁶⁶Ho) is a well-established therapeutic radionuclide, the prospective applications of this compound in nuclear medicine are emerging, primarily based on the concept of theranostics. nih.govijirset.com Theranostics involves using a pair of radionuclides of the same element, one for diagnostic imaging and the other for therapy. The chemical similarity ensures that the diagnostic and therapeutic agents have nearly identical biodistribution, allowing for accurate dosimetry and personalized treatment planning.
This compound is a promising candidate for the diagnostic component of a theranostic pair, likely with a therapeutic isotope like ¹⁶⁶Ho. The decay characteristics of ¹⁵⁵Ho are suitable for Single Photon Emission Computed Tomography (SPECT), a widely used diagnostic imaging modality. researchgate.net ¹⁵⁵Ho decays by electron capture, a process that is often accompanied by the emission of gamma rays and characteristic X-rays at energies suitable for imaging.
The potential of ¹⁵⁵Ho can be inferred from studies of its isotone, Terbium-155 (¹⁵⁵Tb), which has been identified as a highly promising radionuclide for SPECT imaging. nih.gov ¹⁵⁵Tb has gamma emissions at 86.6 keV (32.0%) and 105.3 keV (25.1%), which are ideal for SPECT cameras. nih.gov Given that rare-earth elements exhibit similar chemical properties, it is anticipated that ¹⁵⁵Ho could be chelated and attached to targeting molecules (like peptides or antibodies) in a manner similar to other radiolanthanides, such as ¹⁵⁵Tb and Lutetium-177. americanelements.com Preclinical research would involve:
Production and Purification: Developing methods to produce high-purity ¹⁵⁵Ho, likely through cyclotron irradiation of appropriate targets followed by radiochemical separation. psi.ch
Radiolabeling: Stably incorporating ¹⁵⁵Ho into bifunctional chelators conjugated to tumor-targeting vectors.
Preclinical Imaging: Performing SPECT imaging studies in small animal models bearing human tumors to evaluate the biodistribution, tumor uptake, and clearance of the ¹⁵⁵Ho-labeled radiopharmaceutical. nih.gov
Dosimetry: Using the quantitative SPECT data to perform dosimetry calculations, which would be crucial for planning subsequent therapy with a matched therapeutic holmium isotope.
The development of ¹⁵⁵Ho as a SPECT agent would contribute to the growing arsenal (B13267) of theranostic radiopharmaceuticals, potentially offering a new diagnostic partner for established and future holmium-based therapies.
| Emission Type | Energy (keV) | Intensity (%) | Relevance |
|---|---|---|---|
| Gamma | 86.58 | ~7.8 | Potentially useful for SPECT imaging |
| Gamma | 142.6 | ~1.0 | Less ideal due to lower intensity |
| Gamma | 227.1 | ~2.6 | Within imaging range, but low intensity |
| K-alpha X-ray | ~46 | High | Contributes to signal, can be imaged |
*Note: Precise and complete intensity data for all gamma emissions of ¹⁵⁵Ho requires specialized nuclear databases. The values presented are indicative of emissions that would be considered for imaging purposes.
Advanced Research in Nuclear Technology and Isotope Applications
The specific applications of this compound in advanced nuclear technology are not yet well-established; however, research into its properties and production could drive innovation in several areas. The unique characteristics of holmium isotopes in general suggest potential avenues for future investigation.
One area of research is in the production of novel isotopes. The demand for specialized radionuclides for medical and industrial applications necessitates the development of advanced production and separation techniques. Research into the efficient production of ¹⁵⁵Ho, for example via cyclotron or linear accelerator routes, could lead to refinements in targetry, irradiation parameters, and chemical separation processes that are applicable to the production of other valuable isotopes. psi.ch
Holmium possesses the highest magnetic moment of any naturally occurring element, a property that is exploited in creating powerful magnets and magnetic flux concentrators. wikipedia.org While this application typically uses the stable isotope ¹⁶⁵Ho, advanced research could explore the magnetic properties of specific unstable isotopes like ¹⁵⁵Ho. Such fundamental research could have long-term implications for materials science within the nuclear industry, for instance, in the development of sensors or materials for use in high magnetic field environments present in fusion reactors or advanced particle accelerators.
Finally, the development of any new application for an isotope like ¹⁵⁵Ho, such as in medicine, stimulates research in related nuclear technologies, including radiation detection and measurement. For example, the use of ¹⁵⁵Ho for SPECT imaging would require well-calibrated detector systems and accurate quantitative imaging protocols, driving advancements in nuclear instrumentation. nih.gov
Q & A
Q. What are the key nuclear properties of Holmium-155, and how do they influence experimental design?
this compound (Ho-155) is a radioactive isotope with regulatory emission/concentration limits set at 1,000 units (unspecified metric) as per radionuclide standards . Its nuclear stability and decay characteristics (e.g., half-life, gamma emissions) are critical for designing experiments involving radiation detection, shielding requirements, and safety protocols. Researchers must reference nuclear data repositories (e.g., IAEA databases) to confirm properties like cross-sections and decay chains, ensuring alignment with experimental objectives. Safety protocols for handling powdered Ho-155, including ventilation, protective equipment, and emergency procedures, should follow laboratory chemical guidelines .
Q. What methodologies are recommended for synthesizing and characterizing this compound in laboratory settings?
Synthesis of Ho-155 typically involves neutron irradiation of stable Ho isotopes (e.g., Ho-164) in nuclear reactors. Post-synthesis, characterization requires mass spectrometry for isotopic purity and gamma spectroscopy to confirm decay profiles. For novel compounds, researchers must provide detailed evidence of purity (>99.9%) and structural identity via X-ray diffraction or neutron activation analysis, adhering to journal standards for reproducibility . Known compounds should cite established protocols from primary literature.
Q. How should researchers integrate safety protocols for Ho-155 into experimental workflows?
Q. How can contradictions in reported half-life or decay data for Ho-155 be resolved?
Discrepancies often arise from variations in detection instrumentation or sample purity. Researchers should:
- Cross-validate data using multiple detection methods (e.g., liquid scintillation counting vs. gamma spectroscopy).
- Replicate experiments under controlled conditions (e.g., temperature, shielding).
- Apply statistical tools (e.g., error propagation analysis) to quantify uncertainties .
- Compare results with authoritative databases (e.g., NNDC) and publish detailed methodological appendices to aid peer review .
Q. What strategies ensure robust data collection and analysis in Ho-155 studies, particularly for low-abundance samples?
- Experimental Design : Use high-efficiency detectors (e.g., HPGe detectors) to maximize signal-to-noise ratios.
- Data Normalization : Calibrate instruments with reference standards (e.g., Cs-137) to account for detector drift.
- Contradiction Analysis : Employ iterative qualitative methods to identify principal contradictions (e.g., dominant sources of error) and adjust hypotheses accordingly .
- Reproducibility : Archive raw datasets and analysis code in open repositories (e.g., Zenodo) with FAIR (Findable, Accessible, Interoperable, Reusable) principles .
Q. How can Ho-155 be applied in novel research contexts, such as nuclear medicine or material science?
- Targeted Alpha Therapy (TAT) : Investigate Ho-155’s potential as a radioisotope for cancer treatment by studying its daughter nuclides’ emission profiles and biodistribution.
- Neutron Absorbers : Design experiments to quantify Ho-155’s neutron capture cross-sections for reactor shielding applications.
- Methodological Rigor : Propose interdisciplinary collaborations (e.g., with radiochemists) to address knowledge gaps and validate findings through peer-reviewed studies .
Data Presentation and Publication Guidelines
- Tables/Figures : Limit to 3 key visuals (e.g., decay curves, purity spectra) with concise captions. Avoid overloading chemical structures; use color to highlight trends .
- Supporting Information : Include raw radiation counts, calibration curves, and statistical scripts. Reference these in the main text using hyperlinks .
- Literature Review : Prioritize primary sources (e.g., Journal of Radioanalytical and Nuclear Chemistry) over encyclopedic references. Use tools like Web of Science for comprehensive searches .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
